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Compound of Interest

Compound Name: Seitomycin

Cat. No.: B1242491

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the angucycline antibiotic,
Seitomycin. It details its chemical structure, physicochemical and spectroscopic properties,
isolation from its natural source, and biological activities. This document is intended to serve as
a core resource for researchers and professionals in the fields of natural product chemistry,
microbiology, and drug discovery.

Chemical Structure and Properties of Seitomycin

Seitomycin is an angucycline antibiotic produced by the terrestrial microorganism
Streptomyces sp.[1]. Its structure was elucidated through extensive spectroscopic analysis,
including mass spectrometry and one- and two-dimensional Nuclear Magnetic Resonance
(NMR) spectroscopy, and by comparison with structurally related compounds such as
hatomarubigin C and SM-196 B.[2][1]

The molecular formula of Seitomycin has been determined to be C20H180s, with a molecular
weight of 354.[2] The chemical structure is characterized by a benz[a]anthraquinone core, a
feature common to isotetracenone antibiotics.[2]

Table 1: Physicochemical Properties of Seitomycin[2]
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Property Value
Appearance Orange Solid
Molecular Formula C20H1806
Molecular Weight 354

Optical Rotation

+132° (c 3.58 mg/ml, MeOH)

Color Reaction (NaOH)

Blue Violet

Color Reaction (Anisaldehyde/H2S04)

Violet, then Brown

Table 2: 1H and 3C NMR Spectroscopic Data for Seitomycin (in CDClI3)[2]
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C-No. 3C NMR (5c¢) 'H NMR (3H)
1 35.2 2.95 (dd, 18.0, 2.0)
2.85 (dd, 18.0, 2.0)

2 68.4 5.20 (q, 6.5)
3 22.8 1.51 (d, 6.5)
4 192.5

Ja 134.1

5 117.2 7.33 (d, 8.5)
6 126.7 7.41 (d, 8.5)
6a 157.2

7 181.6

7a 119.6

8 153.8

9 100.2 6.29 (s)

10 159.5

11 109.8

11-OH 12.11 (s)

12 135.2

12a 131.7

12b 45.3 3.21 (m)

1 28.5 2.21 (s)
OMe 56.1 3.91 (s)

Experimental Protocols
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Fermentation and Production of Seitomycin

The production of Seitomycin is achieved through the cultivation of Streptomyces sp. strain
GW19/1251.[2]

Fermentation Protocol:

 Inoculation and Culture Conditions: The Streptomyces sp. strain GW19/1251 is cultured in
M2 medium.[2] The fermentation is carried out in 1-liter Erlenmeyer flasks, each containing
250 ml of the medium.[2]

 Incubation: The flasks are incubated at 28°C for 3 days on a rotary shaker operating at 95

rom.[2]
e Medium Composition (M2 Medium):
o Glucose: 0.4%
o Yeast Extract: 0.4%
o Malt Extract: 1.0%

e pH Adjustment: The pH of the medium is adjusted to 7.8 using 2N NaOH prior to sterilization.
[2]

Extraction and Isolation of Seitomycin

Following fermentation, Seitomycin is extracted and purified from the culture broth.[2]

Extraction and Isolation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1242491#what-is-the-chemical-structure-of-
seitomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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